Cas no 2490432-80-7 (2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, Mixture of diastereomers)

• Product Name: 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, Mixture of diastereomers
• CAS No: 2490432-80-7
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 5670431
• PubChem ID: 165767383
• Update Time: 2025-10-28

2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27114790
• 2490432-80-7
• 2-[2-(5-bromothiophen-3-yl)cyclopropyl]acetic acid
• 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, Mixture of diastereomers

• Inchi： 1S/C9H9BrO2S/c10-8-2-6(4-13-8)7-1-5(7)3-9(11)12/h2,4-5,7H,1,3H2,(H,11,12)
• InChI Key： CAUIHHPPNXHBBI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1CC1CC(=O)O

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, Mixture of diastereomers

Research Brief on 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid (Mixture of Diastereomers, CAS: 2490432-80-7)

The compound 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, a mixture of diastereomers with the CAS number 2490432-80-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid backbone and bromothiophene moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its synthesis, stereochemical properties, and biological activity, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the stereoselective synthesis of this compound. Researchers have developed novel synthetic routes to obtain the diastereomeric mixture with high purity and yield. The presence of the cyclopropyl ring introduces significant steric constraints, which influence the compound's interaction with biological targets. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions and asymmetric cyclopropanation techniques to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of biological activity, preliminary studies have demonstrated that 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory responses. For instance, in vitro assays have shown significant suppression of cyclooxygenase-2 (COX-2) activity, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, the bromothiophene moiety has been linked to enhanced binding affinity towards certain protein targets, as evidenced by molecular docking simulations and X-ray crystallography studies.

Further research has also explored the pharmacokinetic properties of this compound. The mixture of diastereomers presents unique challenges in terms of absorption, distribution, metabolism, and excretion (ADME). Recent pharmacokinetic studies in animal models have revealed differential bioavailability between the diastereomers, underscoring the need for enantioselective analysis in future clinical trials. These findings are critical for understanding the compound's therapeutic window and potential side effects.

Beyond its immediate applications, 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid has also been investigated as a building block for more complex pharmaceutical agents. Its versatile chemical structure allows for further derivatization, enabling the development of analogs with improved efficacy and reduced toxicity. Several research groups have reported the synthesis of hybrid molecules incorporating this scaffold, targeting a range of diseases from chronic inflammation to neurodegenerative disorders.

In conclusion, the ongoing research on 2-2-(5-bromothiophen-3-yl)cyclopropylacetic acid (CAS: 2490432-80-7) highlights its multifaceted potential in drug discovery and development. While significant progress has been made in understanding its synthesis and biological activity, further studies are needed to fully elucidate its mechanism of action and therapeutic applicability. The compound's unique structural features and promising preliminary data make it a compelling subject for future research in the chemical biology and pharmaceutical sciences.